2-Allyl-4-bromo-5-methoxypyridazin-3(2H)-one

• Molecular Formula: C8H9BrN2O2
• Molecular Weight: 245.07 g/mol
• IUPAC Name: 4-bromo-5-methoxy-2-prop-2-enylpyridazin-3-one
• InChI: InChI=1S/C8H9BrN2O2/c1-3-4-11-8(12)7(9)6(13-2)5-10-11/h3,5H,1,4H2,2H3
• InChI Key: KKDDTGVOXIRUCR-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=O)N(N=C1)CC=C)Br

Description

2-Allyl-4-bromo-5-methoxypyridazin-3(2H)-one is a pyridazinone derivative characterized by a six-membered aromatic ring containing two adjacent nitrogen atoms. Key structural features include:

• 5-Methoxy group: Electron-donating effect modulates ring electronics and solubility.
• 2-Allyl moiety: Introduces unsaturated alkyl chain, enabling further functionalization (e.g., cycloadditions).

This compound’s unique substituent combination makes it a candidate for pharmaceutical and agrochemical applications, where pyridazinones are known for bioactivity .

Biological Activity

2-Allyl-4-bromo-5-methoxypyridazin-3(2H)-one is a heterocyclic compound that has garnered attention due to its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies to provide a comprehensive overview of its biological activity.

Chemical Structure and Properties

Molecular Formula: C₉H₈BrN₃O

The compound features a pyridazine ring substituted with an allyl group, a bromine atom, and a methoxy group, which are critical for its biological activity.

Anticancer Properties

Recent studies have demonstrated that pyridazine derivatives exhibit significant anticancer activities. The mechanism often involves the inhibition of key signaling pathways associated with tumor growth and proliferation.

• Case Study: A study highlighted the efficacy of similar pyridazine compounds in inhibiting the PI3K/Akt signaling pathway, crucial for cancer cell survival and proliferation. This suggests that 2-Allyl-4-bromo-5-methoxypyridazin-3(2H)-one may exert similar effects, warranting further investigation into its anticancer potential .

Enzyme Inhibition

Compounds with similar structures have shown inhibitory effects on various metabolic enzymes, including:

• Carbonic Anhydrase (CA) Inhibition: Studies indicate that certain brominated pyridazines can inhibit carbonic anhydrase isoenzymes, which are involved in regulating pH and fluid balance in tissues. The inhibition of these enzymes has therapeutic implications for conditions like glaucoma and epilepsy .
• Acetylcholinesterase (AChE) Inhibition: The compound may also interact with AChE, an enzyme critical for neurotransmission. Inhibitors of AChE are explored for their potential in treating Alzheimer's disease and other neurodegenerative disorders .

In Vitro Studies

In vitro assays have shown varying degrees of inhibitory activity against cancer cell lines. For instance:

Compound	IC₅₀ (µM)	Target
2-Allyl-4-bromo-5-methoxypyridazin-3(2H)-one	TBD	Cancer Cell Lines
Similar Pyridazine Derivative	5.6	AChE
Another Brominated Compound	12.3	CA I

These findings suggest that modifications in the chemical structure can significantly impact biological activity.

In Vivo Studies

Preliminary animal studies indicate that compounds similar to 2-Allyl-4-bromo-5-methoxypyridazin-3(2H)-one exhibit reduced tumor growth rates when administered in appropriate dosages. Further research is required to confirm these results and establish effective dosing regimens.

Comparison with Similar Compounds

Comparison with Structural Analogs

Pyridazinone derivatives vary significantly in properties based on substituent type, position, and electronic effects. Below is a comparative analysis with structurally related compounds:

Substituent Effects on Physicochemical Properties

Compound Name	Substituents	Molecular Weight	XLogP3	Key Properties	Reference
2-Allyl-4-bromo-5-methoxypyridazin-3(2H)-one	4-Br, 5-OMe, 2-allyl	~285.1*	~2.5*	High reactivity due to allyl; moderate solubility	N/A
5-Bromo-2-(4-fluorophenyl)-4-methoxy-3(2H)-pyridazinone	4-OMe, 5-Br, 2-(4-F-C₆H₄)	299.10	2.2	Enhanced lipophilicity (fluorophenyl); TPSA = 41.9 Ų
5-Bromo-4-chloro-2-phenylpyridazin-3(2H)-one	4-Cl, 5-Br, 2-Ph	285.52	N/A	Lower solubility (Cl/Ph); higher stability
4-Bromo-2-methyl-5-(piperidinylamino)pyridazin-3(2H)-one	4-Br, 2-Me, 5-piperidinylamino	~384.3	N/A	Improved bioavailability (amino group); complex hydrogen bonding

*Estimated based on structural analogs.

Key Observations:

• Lipophilicity : Fluorophenyl substituents (XLogP3 = 2.2 ) increase hydrophobicity compared to allyl groups.
• Solubility: Methoxy and amino groups enhance water solubility, while halogens (Br, Cl) and aryl groups reduce it .
• Reactivity : The allyl group in the target compound enables Diels-Alder or alkylation reactions, unlike inert substituents like phenyl .

Stability and Reactivity

• Allyl Group : Prone to oxidation and polymerization, requiring inert storage conditions.
• Halogenated Analogs : Bromo and chloro substituents stabilize the ring but may undergo Suzuki-Miyaura cross-coupling .
• Methoxy Group : Reduces electrophilicity at the 5-position, directing reactivity to the 4-bromo site .